Cas no 34966-09-1 ( )

• Product name: &nbsp
• CAS No: 34966-09-1
• MF: C₁₆H₂₂N₄O₂
• MW: 302.37148
• CID: 919741
• PubChem ID: 24196741

  Chemical and Physical Properties

Names and Identifiers

• ethyl 1-ethyl-4-piperidin-1-ylpyrazolo[3,4-b]pyridine-5-carboxylate,hydrochloride
• NSC235188
• NSC-235188
• Ethyl 1-ethyl-4-(piperidin-1-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate--hydrogen chloride (1/1)
• DTXSID30638911
• 34966-09-1
•  

• Inchi： InChI=1S/C16H22N4O2.ClH/c1-3-20-15-12(11-18-20)14(19-8-6-5-7-9-19)13(10-17-15)16(21)22-4-2;/h10-11H,3-9H2,1-2H3;1H
• InChI Key： RTYVVRBFEVTYEK-UHFFFAOYSA-N
• SMILES： CCN1C2=NC=C(C(=C2C=N1)N3CCCCC3)C(=O)OCC.Cl

Computed Properties

• Exact Mass: 302.17446
• Monoisotopic Mass: 338.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 454.9°C at 760 mmHg
• Flash Point: 228.9°C
• Refractive Index: 1.629
• PSA: 60.25
• LogP: 3.48520